Cas no 132523-44-5 ((R)-α-Methylfurfurylamine)

(R)-α-Methylfurfurylamine structure
(R)-α-Methylfurfurylamine structure
Product Name:(R)-α-Methylfurfurylamine
CAS No:132523-44-5
MF:C6H9NO
MW:111.141761541367
MDL:MFCD09256705
CID:1064072
Update Time:2023-11-22

(R)-α-Methylfurfurylamine Chemical and Physical Properties

Names and Identifiers

    • (aR)-a-methyl-2-Furanmethanamine
    • (R)-α-Methylfurfurylamine
    • (1R)-1-(furan-2-yl)ethanamine
    • (R)-α-Methylfurfuryl
    • (1R)-1-(FURAN-2-YL)ETHAN-1-AMINE
    • Y12106
    • 132523-44-5
    • MFCD09256705
    • (R)-
    • SCHEMBL12262635
    • CS-0444570
    • EN300-89268
    • DTXSID90426952
    • A-Methylfurfurylamine
    • AKOS017463728
    • (R)-1-(furan-2-yl)ethanamine
    • [R,(+)]-alpha-Methyl-2-furanmethanamine
    • (R)-ALPHA-METHYLFURFURYLAMINE
    • (R)-1-(Furan-2-yl)ethan-1-amine
    • MDL: MFCD09256705
    • Inchi: 1S/C6H9NO/c1-5(7)6-3-2-4-8-6/h2-5H,7H2,1H3/t5-/m1/s1
    • InChI Key: JYXGCMLOKDKUAX-RXMQYKEDSA-N
    • SMILES: O1C=CC=C1[C@@H](C)N

Computed Properties

  • Exact Mass: 111.06800
  • Monoisotopic Mass: 111.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 74.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 39.2Ų

Experimental Properties

  • Density: 1.0±0.1 g/cm3
  • Melting Point: 16-18 °C
  • Boiling Point: 120.5±15.0 °C at 760 mmHg
  • Flash Point: 26.7±20.4 °C
  • PSA: 39.16000
  • LogP: 1.99960
  • Vapor Pressure: 15.2±0.2 mmHg at 25°C

(R)-α-Methylfurfurylamine Security Information

(R)-α-Methylfurfurylamine Pricemore >>

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(R)-α-Methylfurfurylamine Production Method

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